N-(5-chloro-2-methoxyphenyl)-2-((6-morpholinopyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(6-morpholin-4-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C17H19ClN4O3S/c1-24-14-3-2-12(18)8-13(14)21-16(23)10-26-17-9-15(19-11-20-17)22-4-6-25-7-5-22/h2-3,8-9,11H,4-7,10H2,1H3,(H,21,23)
• InChI Key: NNSRMKJDWZFNOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC=NC(=C2)N3CCOCC3
• Molecular Formula: C17H19ClN4O3S
• Molecular Weight: 394.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((6-morpholinopyrimidin-4-yl)thio)acetamide, also known as CMPTA, is a chemical compound that has been studied for its potential applications in the field of medicinal chemistry. CMPTA is a thioacetamide derivative that has shown promising results in scientific research studies, particularly in its ability to inhibit the activity of certain enzymes and proteins.

Scientific Research Applications

Acetaminophen Metabolism and Pharmacokinetics

Acetaminophen (paracetamol) is extensively studied for its metabolism, pharmacokinetics, and therapeutic applications, providing a model for understanding how similar compounds might be investigated:

• Metabolism in Humans : High-resolution liquid chromatography has revealed the complexity of acetaminophen metabolism, including its metabolites and conjugates, highlighting the importance of detailed metabolic studies for understanding drug action and toxicity (Mrochek et al., 1974).

• Pharmacokinetics : The pharmacokinetics of intravenous acetaminophen in elderly patients demonstrates the influence of age and sex on drug exposure, underscoring the need for demographic-specific research for effective and safe dosing (Liukas et al., 2011).

Novel Applications and Toxicity Studies

Research into novel uses of known compounds and their potential toxicities can inform applications for related chemicals:

• Novel Radioligand Applications : Studies on novel PET ligands, such as [11C]GMOM for N-methyl-d-aspartate receptors, illustrate the potential for compounds to be used in diagnostic imaging and receptor quantification, suggesting avenues for research into similar compounds (van der Doef et al., 2015).

• Toxicity and Safety Studies : Investigations into the safety profiles of drugs, including their effects on blood pressure and potential for overdose, are crucial for understanding the limitations and risks associated with new compounds. Research on acetaminophen's impact on blood pressure in patients with coronary artery disease provides an example of such studies (Sudano et al., 2010).